Cas no 596824-52-1 (1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)-)
596824-52-1 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)-
CAS No:596824-52-1
MF:C14H21N5O
MW:275.349442243576
CID:337693
PubChem ID:71442774
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)-
- 3-(3-methoxypropyl)-6-piperidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazine
- 3-(3-Methoxypropyl)-6-(piperidin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine
- DTXSID80851633
- 596824-52-1
-
- Inchi: 1S/C14H21N5O/c1-20-11-5-6-12-15-16-13-7-8-14(17-19(12)13)18-9-3-2-4-10-18/h7-8H,2-6,9-11H2,1H3
- InChI Key: YXPUFQCJCGWOLJ-UHFFFAOYSA-N
- SMILES: O(C)CCCC1=NN=C2C=CC(=NN12)N1CCCCC1
Computed Properties
- Exact Mass: 275.17483
- Monoisotopic Mass: 275.17461031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- PSA: 55.55
1,2,4-Triazolo[4,3-b]pyridazine, 3-(3-methoxypropyl)-6-(1-piperidinyl)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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